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Compound of Interest

Compound Name: Schradan

Cat. No.: B1681561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of octamethylpyrophosphoramide, a compound historically used as an
organophosphate insecticide under the name Schradan. This document is intended for
researchers, scientists, and professionals in drug development who require detailed
information on the compound's characteristics.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of
octamethylpyrophosphoramide. These parameters are crucial for understanding its
environmental fate, biological interactions, and potential applications in research.
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Property Value Reference
Molecular Formula C8H24N403P2 [1112]

Molar Mass 286.25 g/mol [1112][31[4]
Melting Point 14-20 °C (57-68 °F) [1][5]

o 120-125 °C at 0.5 mmHg (248-
Boiling Point [1]
257 °F at 0.5 mmHg)

1.1343 g/cm3 at 25 °C (1.09 at

Densit 1][2
y 7om) [1][2]
Vapor Pressure 0.001 mmHg [5]
Water Solubility Miscible

logP (Computed) -0.3 [1]

) Viscous liquid, may be dark
Physical Form [1][5]
brown

Experimental Methodologies

While the provided literature primarily consists of compilations of physicochemical data, this
section outlines the general experimental protocols typically employed to determine such
properties.

Determination of Melting Point: The melting point of a substance is determined by heating a
small sample and observing the temperature range over which it transitions from a solid to a
liquid. For a substance like octamethylpyrophosphoramide, which can be a liquid at room
temperature, a cooling method or a cryostat would be used to first solidify the sample. The
temperature is then slowly increased, and the point at which the first drop of liquid appears and
the point at which the entire solid has melted are recorded as the melting range.

Determination of Boiling Point: The boiling point is determined by heating the liquid in a
distillation apparatus. A thermometer is placed in the vapor phase above the liquid to measure
the temperature at which the vapor pressure of the liquid equals the pressure surrounding the
liquid and the liquid changes into a vapor. For compounds that decompose at their atmospheric
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boiling point, vacuum distillation is employed, and the boiling point is reported at a specific
reduced pressure, as is the case for octamethylpyrophosphoramide.[1]

Determination of Density: The density of a liquid is typically measured using a pycnometer or a
digital density meter. The mass of a known volume of the liquid is measured at a specific
temperature, and the density is calculated by dividing the mass by the volume.

Determination of Vapor Pressure: The vapor pressure of a low-volatility substance like
octamethylpyrophosphoramide can be measured using various methods, such as the Knudsen
effusion method or by using a tensiometer. These methods measure the pressure exerted by
the vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given
temperature.

Metabolic Activation of Schradan

Octamethylpyrophosphoramide (Schradan) itself is a weak anticholinesterase agent. Its
toxicity is a result of metabolic activation in vivo, primarily in the liver of mammals and in
insects. This activation involves an oxidative desulfuration or oxidation reaction. The process
converts Schradan into a highly active cholinesterase inhibitor.
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Caption: Metabolic activation of Schradan to a potent cholinesterase inhibitor.

This guide provides a foundational understanding of the physicochemical properties of
octamethylpyrophosphoramide. For further in-depth study, consulting primary research articles
and advanced analytical chemistry texts is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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